![molecular formula C15H19NO8S2 B2909413 1-{[3,5-Bis(methoxycarbonyl)-4-methylthiophen-2-yl]sulfonyl}piperidine-4-carboxylic acid CAS No. 731003-70-6](/img/structure/B2909413.png)
1-{[3,5-Bis(methoxycarbonyl)-4-methylthiophen-2-yl]sulfonyl}piperidine-4-carboxylic acid
Description
“1-{[3,5-Bis(methoxycarbonyl)-4-methylthiophen-2-yl]sulfonyl}piperidine-4-carboxylic acid” is a chemical compound with the CAS Number 731003-70-6 . It has a molecular weight of 405.44 and a molecular formula of C15H19NO8S2 . This compound is intended for research use only .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 405.44 . Other physical and chemical properties such as boiling point or solubility were not found in the available data.Scientific Research Applications
Hydrogen Bonding and Proton-Transfer Compounds
Research on proton-transfer compounds involving sulfur-containing structures and piperidine derivatives highlights the significance of hydrogen bonding and structural features. Such studies, like the crystal structures of proton-transfer compounds of 5-sulfosalicylic acid with various bases including piperidine, offer insights into the complex hydrogen-bonding patterns and structural integrity of similar sulfur-containing compounds (Smith, Wermuth, & Sagatys, 2011).
Chemical Synthesis Techniques
Innovations in regio- and stereo-selective synthesis methods, as demonstrated by the introduction of bis(methoxycarbonyl)methyl groups into the piperidine skeleton, provide foundational knowledge for manipulating similar structures for various scientific applications (Matsumura et al., 1996).
Cytotoxicity and Antimicrobial Applications
Studies on compounds with sulfur and piperidine moieties, such as novel cytotoxins for neoplasm treatment, show potent activity against cancer cell lines. This indicates the potential for related sulfur-containing piperidine derivatives in therapeutic research (Das et al., 2011).
Membrane Technology
Research into novel sulfonated thin-film composite nanofiltration membranes with improved water flux demonstrates the application of sulfur-containing compounds in environmental science and engineering, particularly for dye treatment in wastewater (Liu et al., 2012).
properties
IUPAC Name |
1-[3,5-bis(methoxycarbonyl)-4-methylthiophen-2-yl]sulfonylpiperidine-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO8S2/c1-8-10(13(19)23-2)15(25-11(8)14(20)24-3)26(21,22)16-6-4-9(5-7-16)12(17)18/h9H,4-7H2,1-3H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIGOKIBQBDODBD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=C1C(=O)OC)S(=O)(=O)N2CCC(CC2)C(=O)O)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO8S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-{[3,5-Bis(methoxycarbonyl)-4-methylthiophen-2-yl]sulfonyl}piperidine-4-carboxylic acid | |
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